Cas no 2701679-69-6 ((S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride)

• Product Name: (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride
• CAS No: 2701679-69-6
• MF: C₈H₁₀Cl₂N₂O₂
• MW: 237.083199977875
• CID: 5140357
• PubChem ID: 162344207
• Update Time: 2025-06-28

(S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID DIHYDROCHLORIDE
• Y12874
• 2701679-69-6
• (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride
• (2S)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid diHCl

• Inchi： 1S/C8H9ClN2O2.ClH/c9-7-2-1-5(4-11-7)3-6(10)8(12)13;/h1-2,4,6H,3,10H2,(H,12,13);1H/t6-;/m0./s1
• InChI Key： RKLWRMOVQUQMAH-RGMNGODLSA-N
• SMILES： C(C1=CN=C(Cl)C=C1)[C@H](N)C(=O)O.Cl

Computed Properties

• Exact Mass: 271.988611g/mol
• Monoisotopic Mass: 271.988611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride

Compound CAS No. 2701679-69-6: (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic Acid Dihydrochloride

Introduction to (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic Acid Dihydrochloride

The compound (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride (CAS No. 2701679-69-6) is a structurally complex organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound is characterized by its chiral center, which imparts unique stereochemical properties, making it a valuable subject for research in asymmetric synthesis and drug development. The molecule consists of an amino group, a pyridine ring with a chlorine substituent, and a carboxylic acid moiety, all connected in a specific spatial arrangement that contributes to its biological activity.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, allowing researchers to explore its potential applications in various therapeutic areas. The dihydrochloride salt form of the compound is particularly advantageous for pharmaceutical formulations, as it enhances solubility and stability.

Chemical Structure and Properties

The molecular structure of (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride is defined by its amino acid backbone and the substituted pyridine ring. The amino group (-NH₂) is attached to the second carbon of the propanoic acid chain, while the third carbon bears a pyridinyl group substituted with a chlorine atom at the 6-position. This arrangement creates a rigid structure that influences the compound's interactions with biological targets.

The stereochemistry at the second carbon (the chiral center) is critical for determining the compound's activity. The (S)-configuration ensures specific binding interactions with proteins or enzymes, making it a promising candidate for enantioselective drug design. The presence of the pyridine ring introduces aromaticity and electron-withdrawing effects, which can modulate the compound's electronic properties and reactivity.

Pharmacological Activity and Biological Role

Recent studies have highlighted the potential of (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride as a modulator of key biological pathways. Preclinical research indicates that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-targeted therapies.

In addition to its enzymatic inhibitory effects, this compound has shown promise as an antagonist of specific G-protein coupled receptors (GPCRs), which are implicated in various pathological conditions, including inflammation and cancer. The selective binding profile of this molecule suggests that it could serve as a lead compound for developing novel therapeutic agents with improved efficacy and reduced off-target effects.

Synthesis and Optimization

The synthesis of (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride involves multi-step organic reactions, including nucleophilic substitutions, reductions, and stereo-selective amine formation. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) in the production of this compound, ensuring its suitability for pharmacological studies.

Efforts to optimize the synthetic pathway have focused on improving yield, reducing reaction time, and minimizing environmental impact. Green chemistry principles have been incorporated into these optimizations, highlighting the importance of sustainable practices in modern drug discovery.

Applications and Future Prospects

The versatility of (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid dihydrochloride makes it a valuable tool in both academic research and industrial drug development. Its role as a chiral building block has facilitated the construction of complex molecules with desired stereochemical properties. Furthermore, its potential as a lead compound for treating neurodegenerative diseases and other conditions underscores its significance in therapeutic innovation.

Future research will likely explore additional biological targets for this compound, as well as investigate its pharmacokinetic properties to assess its suitability for clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this intriguing molecule.